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Introduction

Post-translational modifications (PTMs) are critical regulatory mechanisms in cellular signaling,
protein function, and disease pathogenesis. The detection of PTMs, such as phosphorylation,
ubiquitination, and glycosylation, is often challenging due to their low stoichiometry and the low
abundance of modified proteins. Signal Enhancer Hikari is a specialized reagent designed to
amplify the signal in immunoassays, enabling the detection of low-abundance protein targets
and their modifications with high sensitivity and specificity.[1][2][3][4] This document provides
detailed application notes and protocols for the use of Sighal Enhancer Hikari in the detection
of key PTMs.

Signal Enhancer Hikari is a two-component system, consisting of Solution A for the dilution of
primary antibodies and Solution B for the dilution of secondary antibodies.[1] By optimizing the
antibody-antigen interaction, Signal Enhancer Hikari can increase signal intensity by several
folds to more than ten-fold while simultaneously reducing background noise.[4][5][6][7]
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Application Note 1: Detection of Protein
Phosphorylation

Protein phosphorylation is a reversible PTM that plays a pivotal role in regulating signal
transduction pathways. The use of phospho-specific antibodies allows for the specific detection
of phosphorylated proteins. However, the low levels of phosphorylation often result in weak
signals in Western blotting. Signal Enhancer Hikari can significantly improve the detection of
these low-abundance phosphoproteins.

Quantitative Data

The following table illustrates the expected enhancement in signal-to-noise ratio when using
Signal Enhancer Hikari for the detection of a phosphorylated protein (e.g., phospho-ERK1/2)
compared to a standard antibody dilution buffer (e.g., TBS-T with 5% BSA).
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Signaling Pathway: MAPK/ERK Cascade
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Caption: The MAPK/ERK signaling pathway, a common phosphorylation cascade.

Experimental Protocol: Western Blotting for
Phosphorylated Proteins

Sample Preparation: Lyse cells in a buffer containing protease and phosphatase inhibitors to
preserve the phosphorylation status of proteins.

SDS-PAGE and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF or
nitrocellulose membrane.

Blocking: Block the membrane for 1 hour at room temperature in a suitable blocking buffer
(e.g., 5% BSA in TBS-T).

Primary Antibody Incubation: Dilute the phospho-specific primary antibody in Signal
Enhancer Hikari Solution A according to the manufacturer's recommended dilution or your
optimized dilution. Incubate the membrane with the primary antibody solution for 1 hour at
room temperature or overnight at 4°C with gentle agitation.

Washing: Wash the membrane three times for 5-10 minutes each with TBS-T.

Secondary Antibody Incubation: Dilute the HRP-conjugated secondary antibody in Signal
Enhancer Hikari Solution B. Incubate the membrane with the secondary antibody solution
for 1 hour at room temperature with gentle agitation.

Washing: Wash the membrane three times for 10-15 minutes each with TBS-T.
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o Detection: Incubate the membrane with a chemiluminescent substrate and visualize the
signal using an appropriate imaging system.

Application Note 2: Detection of Protein
Ubiquitination

Ubiquitination is a PTM that involves the covalent attachment of ubiquitin to a substrate protein,
regulating processes such as protein degradation, DNA repair, and signal transduction.
Detecting ubiquitinated proteins can be difficult due to their transient nature and low
abundance. Signal Enhancer Hikari can aid in the sensitive detection of these modified
proteins.

Quantitative Data

The following table shows the potential improvement in detecting a ubiquitinated protein (e.g.,
ubiquitinated PCNA) using Signal Enhancer Hikari.
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Caption: The enzymatic cascade of protein ubiquitination.
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Experimental Protocol: Western Blotting for
Ubiquitinated Proteins

Sample Preparation: Lyse cells in a buffer containing protease inhibitors and a
deubiquitinase (DUB) inhibitor, such as N-ethylmaleimide (NEM), to prevent the removal of
ubiquitin from substrate proteins.

SDS-PAGE and Transfer: Separate proteins using SDS-PAGE and transfer to a PVDF
membrane.

Blocking: Block the membrane for 1 hour at room temperature with 5% non-fat dry milk or
BSAin TBS-T.

Primary Antibody Incubation: Dilute the anti-ubiquitin or substrate-specific primary antibody
in Signal Enhancer Hikari Solution A. Incubate the membrane for 1 hour at room
temperature or overnight at 4°C.

Washing: Wash the membrane three times for 5-10 minutes each with TBS-T.

Secondary Antibody Incubation: Dilute the HRP-conjugated secondary antibody in Signal
Enhancer Hikari Solution B and incubate for 1 hour at room temperature.

Washing: Wash the membrane three times for 10-15 minutes each with TBS-T.

Detection: Use an enhanced chemiluminescent (ECL) substrate for detection.

Application Note 3: Detection of Protein
Glycosylation

Glycosylation, the attachment of oligosaccharides to proteins, is a complex PTM that affects

protein folding, stability, and function. The detection of specific glycoforms can be challenging.

Signal Enhancer Hikari can improve the sensitivity of immunoassays targeting glycosylated

proteins.

Quantitative Data
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The following table provides an example of the expected signal enhancement for a

glycosylated protein detected by a lectin or a glycosylation-specific antibody.
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Experimental Workflow: Detection of Glycosylated

Proteins
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Caption: A generalized workflow for Western blot detection using Signal Enhancer Hikari.
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Experimental Protocol: Western Blotting for
Glycosylated Proteins

o Sample Preparation: Prepare cell or tissue lysates using a suitable lysis buffer containing
protease inhibitors.

o SDS-PAGE and Transfer: Resolve proteins by SDS-PAGE and transfer them to a PVDF
membrane.

¢ Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer
appropriate for your antibody or lectin.

o Primary Antibody/Lectin Incubation: Dilute the primary antibody or biotinylated lectin in
Signal Enhancer Hikari Solution A. Incubate the membrane for 1 hour at room temperature
or overnight at 4°C.

e Washing: Wash the membrane three times for 5-10 minutes each with TBS-T.

e Secondary Antibody/Streptavidin-HRP Incubation: Dilute the HRP-conjugated secondary
antibody or Streptavidin-HRP in Signhal Enhancer Hikari Solution B. Incubate for 1 hour at
room temperature.

e Washing: Wash the membrane three times for 10-15 minutes each with TBS-T.

o Detection: Proceed with ECL detection and imaging.

Conclusion

Signal Enhancer Hikari is a powerful tool for overcoming the challenges associated with the
detection of low-abundance post-translationally modified proteins.[1][4][6] By significantly
increasing the signal-to-noise ratio in immunoassays, this reagent enables more sensitive and
reliable detection of phosphorylation, ubiquitination, glycosylation, and other PTMs. The
protocols provided herein serve as a guide for incorporating Signal Enhancer Hikari into your
experimental workflows to enhance the detection of these critical protein modifications.
Optimization of antibody concentrations and incubation times is recommended for achieving
the best results with your specific targets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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